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  4. Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-5-(4-chlorophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-5-(4-chlorophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-5-(4-chlorophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 313966-37-9
VCID: VC0403038
InChI: InChI=1S/C24H19ClN2O5S/c1-3-30-23(29)20-13(2)26-24-27(21(20)15-5-7-16(25)8-6-15)22(28)19(33-24)11-14-4-9-17-18(10-14)32-12-31-17/h4-11,21H,3,12H2,1-2H3/b19-11+
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Cl)C(=O)C(=CC4=CC5=C(C=C4)OCO5)S2)C
Molecular Formula: C24H19ClN2O5S
Molecular Weight: 482.9g/mol

Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-5-(4-chlorophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 313966-37-9

Main Products

VCID: VC0403038

Molecular Formula: C24H19ClN2O5S

Molecular Weight: 482.9g/mol

Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-5-(4-chlorophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 313966-37-9

CAS No. 313966-37-9
Product Name Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-5-(4-chlorophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C24H19ClN2O5S
Molecular Weight 482.9g/mol
IUPAC Name ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-5-(4-chlorophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C24H19ClN2O5S/c1-3-30-23(29)20-13(2)26-24-27(21(20)15-5-7-16(25)8-6-15)22(28)19(33-24)11-14-4-9-17-18(10-14)32-12-31-17/h4-11,21H,3,12H2,1-2H3/b19-11+
Standard InChIKey BCSYZHYGRGOSIS-YBFXNURJSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Cl)C(=O)/C(=C\C4=CC5=C(C=C4)OCO5)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Cl)C(=O)C(=CC4=CC5=C(C=C4)OCO5)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Cl)C(=O)C(=CC4=CC5=C(C=C4)OCO5)S2)C
PubChem Compound 11836463
Last Modified Nov 11 2021
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